Cas no 68505-69-1 (BENFURESATE)

• Product Name: BENFURESATE
• CAS No: 68505-69-1
• MF: C₁₂H₁₆O₄S
• MW: 256.318042755127
• CID: 970906
• PubChem ID: 329753857
• Update Time: 2025-06-09

BENFURESATE Chemical and Physical Properties

Names and Identifiers

• BENFURESATE
• (3,3-dimethyl-2H-1-benzofuran-5-yl) ethanesulfonate
• 2,3-dihydro-3,3-dimethyl-5-benzofuranyl ethanesulfonate
• 2,3-Dihydro-3,3-dimethyl-5-benzofurylethanesulphonate
• 2,3-dihydro-3,3-dimethylbenzofuran-5-yl ethanesulfonate
• 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethanesulfonate
• Cyperal
• EINECS 270-925-4
• Ethanesulfonic acid,2,3-dihydro-3,3-dimethyl-5-benzofuranyl ester
• NC 20484
• NS 112
• Ethanesulfonic acid, 2,3-dihydro-3,3-dimethyl-5-benzofuranyl ester
• NS00001658
• UNII-5E3V59Y698
• 5-ethylsulfonyloxy-3,3-dimethyl-2H-benzofuran
• DTXSID8058160
• Benfuresate 100 microg/mL in Acetonitrile
• 2,3-Dihydro-3,3-dimethylbenzofuran-5-yl ethanesulphonate
• C18452
• 3,3-Dimethyl-2,3-dihydrobenzofuran-5-yl ethanesulfonate
• Benfuresate, PESTANAL(R), analytical standard
• Q22712784
• 68505-69-1
• W-111357
• SCHEMBL54959
• CHEBI:81756
• 5E3V59Y698
• CHEMBL2252194
• AKOS015902729
• Benfuresate [ISO]
• 3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl ethane-1-sulfonate
• DTXCID0031928

• MDL： MFCD01728672
• Inchi： 1S/C12H16O4S/c1-4-17(13,14)16-9-5-6-11-10(7-9)12(2,3)8-15-11/h5-7H,4,8H2,1-3H3
• InChI Key： QGQSRQPXXMTJCM-UHFFFAOYSA-N
• SMILES： S(CC)(=O)(=O)OC1C=CC2=C(C=1)C(C)(C)CO2

Computed Properties

• Exact Mass: 256.07700
• Monoisotopic Mass: 256.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7
• Topological Polar Surface Area: 61A^2

Experimental Properties

• Color/Form: White or light brown crystalline powder
• Density: 1.223
• Boiling Point: 386.5±42.0 °C at 760 mmHg
• Flash Point: 187.6±27.9 °C
• Refractive Index: 1.53
• PSA: 60.98000
• LogP: 3.16590
• Solubility: Soluble in ethanol, acetone, water, ethyl acetate
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

BENFURESATE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 52/53
• Safety Instruction： 61
• RTECS：KI7372000
• Storage Condition：2-8°C